3,2-O-benzoyl-5-hydroxycyclohexanone
3,2-O-benzoyl-5-hydroxycyclohexanone
Brand Name:
Vulcanchem
CAS No.:
133683-50-8
VCID:
VC0166713
InChI:
InChI=1S/C13H12O4/c14-10-6-7-12(11(15)8-10)17-13(16)9-4-2-1-3-5-9/h1-5,7,10,14H,6,8H2/t10-/m1/s1
SMILES:
C1C=C(C(=O)CC1O)OC(=O)C2=CC=CC=C2
Molecular Formula:
C13H12O4
Molecular Weight:
232.23 g/mol
3,2-O-benzoyl-5-hydroxycyclohexanone
CAS No.: 133683-50-8
Main Products
VCID: VC0166713
Molecular Formula: C13H12O4
Molecular Weight: 232.23 g/mol
| CAS No. | 133683-50-8 |
|---|---|
| Product Name | 3,2-O-benzoyl-5-hydroxycyclohexanone |
| Molecular Formula | C13H12O4 |
| Molecular Weight | 232.23 g/mol |
| IUPAC Name | [(4R)-4-hydroxy-6-oxocyclohexen-1-yl] benzoate |
| Standard InChI | InChI=1S/C13H12O4/c14-10-6-7-12(11(15)8-10)17-13(16)9-4-2-1-3-5-9/h1-5,7,10,14H,6,8H2/t10-/m1/s1 |
| Standard InChIKey | RQVSANHJWDIJET-SNVBAGLBSA-N |
| Isomeric SMILES | C1C=C(C(=O)C[C@@H]1O)OC(=O)C2=CC=CC=C2 |
| SMILES | C1C=C(C(=O)CC1O)OC(=O)C2=CC=CC=C2 |
| Canonical SMILES | C1C=C(C(=O)CC1O)OC(=O)C2=CC=CC=C2 |
| Synonyms | 3,2-O-benzoyl-5-hydroxycyclohexanone MI 619 MI-619 |
| PubChem Compound | 125796 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume